Cas no 462621-28-9 ((4-(4-Amino-2-chlorophenyl)piperazin-1-yl)(phenyl)methanone)

• Product Name: (4-(4-Amino-2-chlorophenyl)piperazin-1-yl)(phenyl)methanone
• CAS No: 462621-28-9
• MF: C₁₇H₁₈ClN₃O
• MW: 315.797322750092
• CID: 5017335
• Update Time: 2025-05-24

(4-(4-Amino-2-chlorophenyl)piperazin-1-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-(4-amino-2-chlorophenyl)piperazin-1-yl)(phenyl)methanone
• [4-(4-amino-2-chlorophenyl)piperazin-1-yl](phenyl)methanone
• Cambridge id 7118058
• Oprea1_196578
• BBL012063
• STK040911
• BB 0245654
• ST50024846
• [4-(4-benzoylpiperazin-1-yl)-3-chlorophenyl]amine
• 4-(4-amino-2-chlorophenyl)piperazinyl phenyl ketone
• 4-(4-BENZOYLPIPERAZIN-1-YL)-3-CHLOROANILINE
• [4-(4-Amino-2-chloro-phenyl)-piperazin-1-yl]- phenyl-methanone
• (4-(4-Amino-2-chlorophenyl)piperazin-1-yl)(phenyl)methanone

• Inchi： 1S/C17H18ClN3O/c18-15-12-14(19)6-7-16(15)20-8-10-21(11-9-20)17(22)13-4-2-1-3-5-13/h1-7,12H,8-11,19H2
• InChI Key： BBMIHOIYNJHKSI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1CCN(C(C2C=CC=CC=2)=O)CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 2.9
• Topological Polar Surface Area: 49.6

Additional information on (4-(4-Amino-2-chlorophenyl)piperazin-1-yl)(phenyl)methanone

Professional Introduction to Compound with CAS No. 462621-28-9 and Product Name: (4-(4-Amino-2-chlorophenyl)piperazin-1-yl)(phenyl)methanone

Compound with the CAS number 462621-28-9 and the product name (4-(4-Amino-2-chlorophenyl)piperazin-1-yl)(phenyl)methanone represents a significant area of interest in the field of chemical and biomedical research. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential applications in various therapeutic areas. The molecular structure of this compound includes a piperazine ring substituted with an amino group at the 4-position and a chlorine atom at the 2-position, coupled with a phenyl group and a methanone moiety. Such structural features make it a versatile candidate for further exploration in drug discovery and development.

The< strong>piperazine core is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as receptors and enzymes. The presence of an< strong>amino group at the 4-position of the piperazine ring enhances its reactivity and binding affinity, making it an attractive scaffold for designing novel bioactive molecules. Additionally, the< strong>chlorine atom at the 2-position introduces a lipophilic character to the molecule, which can influence its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

The< strong>phenyl group and the< strong>methanone moiety further contribute to the compound's complexity and functionality. The phenyl ring can serve as a hydrophobic anchor, facilitating interactions with hydrophobic pockets of biological targets, while the methanone group provides a site for further chemical modifications. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been growing interest in developing small molecules that modulate neurotransmitter systems for the treatment of neurological and psychiatric disorders. Piperazine derivatives have been extensively studied for their activity at various neurotransmitter receptors, including serotonin receptors (5-HT), dopamine receptors (D2), and histamine receptors (H1). The compound under discussion exhibits structural similarities to known pharmacological agents that target these receptors, suggesting potential therapeutic applications in conditions such as depression, anxiety, schizophrenia, and cognitive disorders.

One of the most notable aspects of this compound is its potential as an intermediate in synthesizing more complex drug molecules. The presence of reactive sites such as the amino group and the methanone moiety allows for further functionalization through various chemical reactions. This flexibility makes it a valuable building block for medicinal chemists seeking to develop novel therapeutics with improved efficacy and reduced side effects.

The< strong>CAS number 462621-28-9 provides a unique identifier for this compound, ensuring accurate tracking and documentation in scientific literature and patent filings. This standardized naming convention is crucial for maintaining consistency across different research groups and industries. The CAS registry system is maintained by Chemical Abstracts Service (CAS), which is part of Elsevier, ensuring that each chemical substance is uniquely identified through its CAS number.

In terms of research applications, this compound has been investigated in various preclinical studies aimed at understanding its pharmacological profile. Initial studies have suggested that it may exhibit< strong>antidepressant-like effects by modulating serotonin receptor activity. Additionally, its interactions with other neurotransmitter systems have been explored, providing insights into its potential mechanisms of action. These findings are particularly relevant given the increasing evidence linking dysregulation of neurotransmitter systems to various neurological disorders.

The synthesis of< strong>(4-(4-Amino-2-chlorophenyl)piperazin-1-yl)(phenyl)methanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions to introduce the amino group at the 4-position of the piperazine ring, followed by condensation reactions to form the methanone linkage. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm molecular structure.

The pharmacokinetic properties of this compound are also of significant interest. Studies have shown that piperazine derivatives generally exhibit moderate solubility in water due to their polar functional groups. However, their lipophilicity is enhanced by aromatic rings such as the phenyl group present in this molecule. This balance between polar and non-polar characteristics can influence drug absorption rates from different administration routes.

In conclusion, compound with CAS number 462621-28-9 and product name (4-(4-Amino-2-chlorophenyl)piperazin-1-yl)(phenyl)methanone represents a promising candidate for further exploration in drug discovery. Its unique structural features make it a versatile scaffold for designing novel bioactive molecules with potential applications in treating neurological and psychiatric disorders. The ongoing research into its pharmacological properties continues to provide valuable insights into its mechanisms of action and therapeutic potential.